Cas no 2219374-89-5 (3-bromo-7-cyanopyrazolo1,5-apyridine-2-carboxylic acid)

• Product Name: 3-bromo-7-cyanopyrazolo1,5-apyridine-2-carboxylic acid
• CAS No: 2219374-89-5
• MF: C₉H₄BrN₃O₂
• MW: 266.050960540771
• CID: 5766660
• PubChem ID: 165761626
• Update Time: 2023-11-25

3-bromo-7-cyanopyrazolo1,5-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1709520
• 3-bromo-7-cyanopyrazolo[1,5-a]pyridine-2-carboxylic acid
• 2219374-89-5
• 3-bromo-7-cyanopyrazolo1,5-apyridine-2-carboxylic acid

• Inchi： 1S/C9H4BrN3O2/c10-7-6-3-1-2-5(4-11)13(6)12-8(7)9(14)15/h1-3H,(H,14,15)
• InChI Key： HPJJDLLQDJQJKW-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN2C(C#N)=CC=CC2=1

Computed Properties

• Exact Mass: 264.94869g/mol
• Monoisotopic Mass: 264.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų